Cas no 857491-98-6 (3-(1,2,3,4-tetrahydroisoquinolin-2-yl)-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 3-(1,2,3,4-tetrahydroisoquinolin-2-yl)-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 857491-98-6
• MF: C₁₂H₁₂N₄O
• MW: 228.249881744385
• CID: 5420493
• Update Time: 2025-10-28

3-(1,2,3,4-tetrahydroisoquinolin-2-yl)-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dihydro-1H-isoquinolin-2-yl)-2H-1,2,4-triazin-5-one
• 3-(1,2,3,4-tetrahydroisoquinolin-2-yl)-4,5-dihydro-1,2,4-triazin-5-one

• Inchi： 1S/C12H12N4O/c17-11-7-13-15-12(14-11)16-6-5-9-3-1-2-4-10(9)8-16/h1-4,7H,5-6,8H2,(H,14,15,17)
• InChI Key： ZSNBFRVCBUDXMB-UHFFFAOYSA-N
• SMILES： N1=CC(=O)N=C(N2CCC3=C(C2)C=CC=C3)N1

Additional information on 3-(1,2,3,4-tetrahydroisoquinolin-2-yl)-4,5-dihydro-1,2,4-triazin-5-one

Research Brief on 3-(1,2,3,4-tetrahydroisoquinolin-2-yl)-4,5-dihydro-1,2,4-triazin-5-one (CAS: 857491-98-6)

The compound 3-(1,2,3,4-tetrahydroisoquinolin-2-yl)-4,5-dihydro-1,2,4-triazin-5-one (CAS: 857491-98-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic molecule, characterized by its unique triazinone and tetrahydroisoquinoline moieties, has been investigated for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and infectious diseases. Recent studies have explored its mechanism of action, structure-activity relationships (SAR), and pharmacokinetic profiles, positioning it as a promising candidate for further drug development.

One of the key areas of research has focused on the compound's interaction with neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest that 3-(1,2,3,4-tetrahydroisoquinolin-2-yl)-4,5-dihydro-1,2,4-triazin-5-one exhibits affinity for dopamine and serotonin receptors, which may underlie its potential efficacy in treating neuropsychiatric conditions such as depression and schizophrenia. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its role as a modulator of enzyme activity, particularly in pathways involving monoamine oxidase (MAO) and phosphodiesterases (PDEs).

Recent advancements in synthetic chemistry have enabled the optimization of this compound's yield and purity, addressing earlier challenges in its large-scale production. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves scalability while maintaining high enantiomeric purity, a critical factor for its pharmacological evaluation. Furthermore, computational modeling studies have provided insights into the compound's binding modes, facilitating the design of derivatives with enhanced selectivity and potency.

In the context of infectious diseases, 3-(1,2,3,4-tetrahydroisoquinolin-2-yl)-4,5-dihydro-1,2,4-triazin-5-one has shown promise as an antimicrobial agent. Research published in Bioorganic & Medicinal Chemistry Letters highlighted its inhibitory effects against bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), through disruption of cell wall biosynthesis. These findings underscore its potential as a scaffold for developing novel antibiotics, particularly in the face of rising antimicrobial resistance.

Despite these promising developments, challenges remain in translating preclinical findings into clinical applications. Issues such as bioavailability, metabolic stability, and off-target effects require further investigation. Ongoing studies are employing advanced techniques like cryo-EM and metabolomics to elucidate the compound's interactions at the molecular level and identify potential biomarkers for its therapeutic effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development pipeline.

In conclusion, 3-(1,2,3,4-tetrahydroisoquinolin-2-yl)-4,5-dihydro-1,2,4-triazin-5-one (CAS: 857491-98-6) represents a versatile and pharmacologically active molecule with broad therapeutic potential. Its dual applicability in CNS disorders and infectious diseases, coupled with recent synthetic and mechanistic breakthroughs, positions it as a compelling subject for future research. Continued exploration of its SAR and pharmacokinetic properties will be essential to unlock its full clinical potential.